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Compound of Interest

Compound Name: Larixol

Cat. No.: B15571354 Get Quote

Larixol Solubility Technical Support Center
Welcome to the technical support center for Larixol. This resource is designed to assist

researchers, scientists, and drug development professionals with frequently asked questions

and troubleshooting guidance related to the solubility of Larixol in DMSO and other organic

solvents.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Larixol?

For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions of Larixol.

Q2: What is the solubility of Larixol in DMSO?

Larixol has a solubility of 50 mg/mL in DMSO, which is equivalent to 163.14 mM.[1] It is

important to note that achieving this concentration may require sonication.[1]

Q3: Is Larixol soluble in other organic solvents?

Qualitative data indicates that Larixol is slightly soluble in chloroform and methanol.[2][3] For a

related compound, Larixyl Acetate, slight solubility has also been noted in chloroform and ethyl

acetate.[4]
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Q4: How should I prepare a stock solution of Larixol?

It is recommended to prepare a concentrated stock solution in newly opened, anhydrous

DMSO.[1] This stock solution can then be diluted with aqueous buffers or cell culture media for

your specific experimental needs. To minimize the effects of DMSO on your experiment, the

final concentration of DMSO should typically be kept below 0.5%.

Q5: How should I store Larixol stock solutions?

Larixol stock solutions should be stored at -20°C or -80°C to maintain stability.[1] It is

advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound.[1] When stored at -20°C, the solution

should be used within one month; at -80°C, it can be stored for up to six months.[1]

Solubility Data
The following table summarizes the known solubility of Larixol in various organic solvents.

Solvent Solubility
Molar
Concentration (at
max solubility)

Notes

Dimethyl Sulfoxide

(DMSO)
50 mg/mL[1] 163.14 mM[1]

Ultrasonic assistance

may be required.[1]

Use of newly opened,

anhydrous DMSO is

recommended as the

solvent is

hygroscopic.[1]

Chloroform Slightly Soluble[2][3] Not Quantified -

Methanol Slightly Soluble[2][3] Not Quantified -

Experimental Protocol: Preparation of a Larixol
Stock Solution
This protocol outlines the steps for preparing a 50 mg/mL stock solution of Larixol in DMSO.
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Materials:

Larixol powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

Weighing: Accurately weigh the desired amount of Larixol powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube to achieve a

final concentration of 50 mg/mL.

Dissolution:

Vortex the tube vigorously for 1-2 minutes.

If the Larixol has not completely dissolved, place the tube in an ultrasonic water bath for

5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Troubleshooting Guide
Issue 1: Larixol is not fully dissolving in DMSO.
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Possible Cause 1: Insufficient mixing.

Solution: Ensure the solution has been vortexed thoroughly. For stubborn solutes,

sonication is recommended to aid dissolution.[1]

Possible Cause 2: The DMSO has absorbed water.

Solution: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.[1] This

can significantly impact the solubility of hydrophobic compounds like Larixol. Always use

newly opened, anhydrous DMSO for preparing stock solutions.

Possible Cause 3: The concentration is too high.

Solution: While the reported solubility is 50 mg/mL, it is advisable to start with a slightly

lower concentration if you are experiencing difficulties.

Issue 2: The Larixol solution appears cloudy or has precipitated after dilution in aqueous

media.

Possible Cause: Low aqueous solubility.

Solution: Larixol is a hydrophobic compound and is expected to have low solubility in

aqueous solutions. When diluting the DMSO stock solution, add it to the aqueous buffer or

media slowly while vortexing to facilitate mixing. Avoid high final concentrations of Larixol
in the aqueous medium. It may be necessary to optimize the final concentration to prevent

precipitation.

Issue 3: Inconsistent experimental results.

Possible Cause: Degradation of Larixol.

Solution: Repeated freeze-thaw cycles can lead to the degradation of the compound.[1] To

ensure consistency, it is crucial to aliquot the stock solution into single-use volumes.

Always use a fresh aliquot for each experiment.
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Stock Solution Preparation

Experimental Use

Weigh Larixol Powder Add Anhydrous DMSO Vortex Vigorously
Sonicate if Necessary

No Visually Inspect for Complete Dissolution
Yes

Particulates Remain

Aliquot into Single-Use TubesCompletely Dissolved Store at -20°C or -80°C Thaw a Single Aliquot Dilute in Aqueous Buffer/Media Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and using a Larixol stock solution.
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Potential Causes & Solutions

Problem: Larixol Not Dissolving

Insufficient Mixing?

Vortex Thoroughly & Sonicate

Yes

DMSO Absorbed Water?

No

Use New, Anhydrous DMSO

Yes

Concentration Too High?

No

Prepare a More Dilute Solution

Yes

Click to download full resolution via product page

Caption: Troubleshooting guide for Larixol dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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